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Compound of Interest

Compound Name: Dimethylethoxysilane

Cat. No.: B079849

In-Depth Technical Guide: Dimethylethoxysilane

This guide provides a comprehensive overview of the chemical and physical properties of
dimethylethoxysilane, tailored for researchers, scientists, and professionals in drug
development.

Core Properties of Dimethylethoxysilane

Dimethylethoxysilane is an organosilicon compound with significant applications in various
chemical syntheses. A clear understanding of its fundamental properties is crucial for its
effective use.

Physicochemical Data

The essential quantitative data for dimethylethoxysilane is summarized in the table below for
straightforward reference and comparison.
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Property Value Source
Molecular Formula C4H120Si [1112113114]
C4H110Si [5]

Molecular Weight 104.22 g/mol [11[3114]
104.23 g/mol (2]

103.21 g/mol [5]

CAS Number 14857-34-2 [1112114]
Density 0.758 g/cm? [1]
0.757 g/mL [3]

Boiling Point 55°C [1]
54-55 °C [3]

Flash Point -5°C [1]
15°C [3]

SMILES CCO--INVALID-LINK--C [1][4][5]
InChi Key DRUOQOFQRYFQGB- ne

UHFFFAOYSA-N

Experimental Protocols

Detailed experimental methodologies are critical for the replication and advancement of
scientific research. The following section outlines a standard protocol for the analysis of
dimethylethoxysilane purity using Gas Chromatography (GC).

Purity Analysis via Gas Chromatography

Objective: To determine the purity of a dimethylethoxysilane sample.
Materials:

» Dimethylethoxysilane sample
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Gas chromatograph (GC) equipped with a Flame lonization Detector (FID)

Capillary column (e.g., DB-5, 30 m x 0.25 mm x 0.25 um)

High purity helium or nitrogen as carrier gas

Syringe for sample injection

Vials for sample preparation

Procedure:

e Instrument Setup:

o Set the injector temperature to 250°C.
o Set the detector temperature to 300°C.

o Program the oven temperature: initial temperature of 50°C, hold for 2 minutes, then ramp
up to 250°C at a rate of 10°C/min, and hold for 5 minutes.

o Set the carrier gas flow rate to 1 mL/min.
e Sample Preparation:

o Prepare a 1% (v/v) solution of the dimethylethoxysilane sample in a suitable solvent
(e.g., hexane).

e Injection:
o Inject 1 pL of the prepared sample into the GC.

o Data Acquisition and Analysis:

[¢]

Record the chromatogram.

[¢]

Identify the peak corresponding to dimethylethoxysilane based on its retention time.

[e]

Calculate the area of all peaks in the chromatogram.
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o Determine the purity of the sample by calculating the percentage of the area of the
dimethylethoxysilane peak relative to the total area of all peaks.

Logical Workflow Visualization

To illustrate a typical workflow involving dimethylethoxysilane, the following diagram outlines
the key stages from material reception to its application in a synthetic reaction.
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Material Reception & QC
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Caption: Workflow for Quality Control and Use of Dimethylethoxysilane.

© 2025 BenchChem. All rights reserved.

5/7

Tech Support


https://www.benchchem.com/product/b079849?utm_src=pdf-body-img
https://www.benchchem.com/product/b079849?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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